3-Methyl-5-pentyl-2-furanundecanoic Acid
3-Methyl-5-pentyl-2-furanundecanoic Acid
3-Methyl-5-pentyl-2-furanundecanoic acid, also known as F5 acid or F5 furan fatty acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 3-Methyl-5-pentyl-2-furanundecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Methyl-5-pentyl-2-furanundecanoic acid has been primarily detected in urine. Within the cell, 3-methyl-5-pentyl-2-furanundecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, 3-methyl-5-pentyl-2-furanundecanoic acid can be found in fishes. This makes 3-methyl-5-pentyl-2-furanundecanoic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
57818-37-8
VCID:
VC0117133
InChI:
InChI=1S/C21H36O3/c1-3-4-11-14-19-17-18(2)20(24-19)15-12-9-7-5-6-8-10-13-16-21(22)23/h17H,3-16H2,1-2H3,(H,22,23)
SMILES:
CCCCCC1=CC(=C(O1)CCCCCCCCCCC(=O)O)C
Molecular Formula:
C21H36O3
Molecular Weight:
336.5 g/mol
3-Methyl-5-pentyl-2-furanundecanoic Acid
CAS No.: 57818-37-8
Reference Standards
VCID: VC0117133
Molecular Formula: C21H36O3
Molecular Weight: 336.5 g/mol
| CAS No. | 57818-37-8 |
|---|---|
| Product Name | 3-Methyl-5-pentyl-2-furanundecanoic Acid |
| Molecular Formula | C21H36O3 |
| Molecular Weight | 336.5 g/mol |
| IUPAC Name | 11-(3-methyl-5-pentylfuran-2-yl)undecanoic acid |
| Standard InChI | InChI=1S/C21H36O3/c1-3-4-11-14-19-17-18(2)20(24-19)15-12-9-7-5-6-8-10-13-16-21(22)23/h17H,3-16H2,1-2H3,(H,22,23) |
| Standard InChIKey | QDTBMEGPXZUECM-UHFFFAOYSA-N |
| SMILES | CCCCCC1=CC(=C(O1)CCCCCCCCCCC(=O)O)C |
| Canonical SMILES | CCCCCC1=CC(=C(O1)CCCCCCCCCCC(=O)O)C |
| Description | 3-Methyl-5-pentyl-2-furanundecanoic acid, also known as F5 acid or F5 furan fatty acid, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. 3-Methyl-5-pentyl-2-furanundecanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Methyl-5-pentyl-2-furanundecanoic acid has been primarily detected in urine. Within the cell, 3-methyl-5-pentyl-2-furanundecanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, 3-methyl-5-pentyl-2-furanundecanoic acid can be found in fishes. This makes 3-methyl-5-pentyl-2-furanundecanoic acid a potential biomarker for the consumption of this food product. |
| Synonyms | 12,15-Epoxy-13-methyleicosa-12,14-dienoic Acid; F6 acid |
| PubChem Compound | 11056824 |
| Last Modified | Nov 11 2021 |
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